Cas no 167354-41-8 (Zosuquidar)
Zosuquidar (ly335979) is a P-glycoprotein (P-gp) inhibitor (ki=59 nm) Conclusion: zosuquidar has antitumor activity and can be used in the study of acute myeloid leukemia (AML)

Zosuquidar structure
Product Name:Zosuquidar
CAS No:167354-41-8
Molecular Formula:C32H31F2N3O2
Molecular Weight:527.60
CID:65772
PubChem ID:3036703
Zosuquidar Properties
Names and Identifiers
-
- Zosuquidar
- (2R)-1-{4-[(1aR,6r,10bS)-1,1-Difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohepten-6-yl]piperazin-1-yl}-3-(quinolin-5-yloxy)propan-2-ol
- LY335979
- LY-335979
- Unii-ab5K82X98y
- Zosuquidar [inn]
- (2R)-Anti-5-[3-[4-(10,11-difluoromethanodibenzosuber-5-yl)piperazin-1-yl]-2-hydroxypropoxy]quinoline hydrochloride
- NCGC00386147-04
- 167354-41-8
- ZOSUQUIDAR [WHO-DD]
- Zosuquidar Trihydrochloride
- GTPL11788
- IHOVFYSQUDPMCN-DBEBIPAYSA-O
- SCHEMBL12432743
- J-500908
- (2R)-1-[4-[(2R,4S)-3,3-difluoro-11-tetracyclo[10.4.0.02,4.05,10]hexadeca-1(16),5,7,9,12,14-hexaenyl]piperazin-1-yl]-3-quinolin-5-yloxypropan-2-ol
- (2R)-1-{4-[(1aR,6R,10bS)-1,1-Difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohepten-6-yl]piperazin-1-yl}-3-(quinolin-5-y loxy)propan-2-ol
- IHOVFYSQUDPMCN-CPESPADLSA-N
- Q8074586
- ZOSUQUIDAR [MI]
- CHEMBL444172
- CS-0921
- NS00073202
- IHOVFYSQUDPMCN-XAKVHENESA-N
- HY-15255
- NCGC00274062-09
- LY 335979
- BDBM50420186
- 1-Piperazineethanol, 4-((1aalpha,6alpha,10balpha)-1,1-difluoro-1,1a,6,10b-tetrahydrodibenzo(a,e)cyclopropa(c)cycloheptan-6-yl)-alpha-1((5-quinolinyloxy)methyl-, (alphaR)-
- DTXSID9057894
- CHEBI:94717
- AKOS027325798
- AB5K82X98Y
- BRD-K70557564-305-03-6
- Q27166515
- NCGC00274062-01
- LSM-5782
- (2R)-1-[4-[(2S,4R)-3,3-difluoro-11-tetracyclo[10.4.0.02,4.05,10]hexadeca-1(16),5,7,9,12,14-hexaenyl]piperazin-1-yl]-3-quinolin-5-yloxypropan-2-ol
- NS00073659
- BRD-K70557564-305-01-0
- DB06191
- NCGC00389568-01
- CHEMBL3907347
- ZQU
-
- MDL: MFCD09837761
- InChIKey: IHOVFYSQUDPMCN-DBEBIPAYSA-N
- Inchi: 1S/C32H31F2N3O2/c33-32(34)29-22-7-1-3-9-24(22)31(25-10-4-2-8-23(25)30(29)32)37-17-15-36(16-18-37)19-21(38)20-39-28-13-5-12-27-26(28)11-6-14-35-27/h1-14,21,29-31,38H,15-20H2/t21-,29-,30+,31-/m1/s1
- SMILES: FC1([C@H]2[C@@H]1C3=C([C@@H](C4=CC=CC=C42)N5CCN(CC5)C[C@H](COC6=C7C=CC=NC7=CC=C6)O)C=CC=C3)F
Computed Properties
- Exact Mass: 527.23800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 527.238
- Heavy Atom Count: 39
- Complexity: 806
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.9
- Topological Polar Surface Area: 48.8A^2
Experimental Properties
- LogP: 5.08720
- PSA: 48.83000
- Refractive Index: 1.691
- Boiling Point: 690.5±55.0 °C at 760 mmHg
- Melting Point: No data available
- Vapor Pressure: 0.0±2.3 mmHg at 25°C
- Flash Point: 371.4±31.5 °C
- Solubility: H2O: soluble4mg/mL, clear (warmed)
- Color/Form: Solid powder, power
- Density: 1.36
Zosuquidar Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00AC2T-1mg |
(2R)-1-{4-[(1aR,6r,10bS)-1,1-Difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohepten-6-yl]piperazin-1-yl}-3-(quinolin-5-yloxy)propan-2-ol |
167354-41-8 | ≥98% | 1mg |
$71.00 | ||
A2B Chem LLC | AE81413-1mg |
(2R)-1-{4-[(1aR,6r,10bS)-1,1-Difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohepten-6-yl]piperazin-1-yl}-3-(quinolin-5-yloxy)propan-2-ol |
167354-41-8 | ≥98% | 1mg |
$70.00 | ||
Aaron | AR00ACB5-1mg |
(2R)-1-{4-[(1aR,6r,10bS)-1,1-Difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohepten-6-yl]piperazin-1-yl}-3-(quinolin-5-yloxy)propan-2-ol |
167354-41-8 | 98% | 1mg |
$66.00 | 2025-01-23 | |
Ambeed | A364386-100mg |
Zosuquidar |
167354-41-8 | 99+% | 100mg |
$1455.0 | 2024-07-21 | |
ChemScence | CS-0921-10mg |
Zosuquidar |
167354-41-8 | 98.33% | 10mg |
$102.0 | 2021-09-02 | |
eNovation Chemicals LLC | Y1265778-5mg |
(2R)-1-{4-[(1aR,6r,10bS)-1,1-Difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohepten-6-yl]piperazin-1-yl}-3-(quinolin-5-yloxy)propan-2-ol |
167354-41-8 | 98% | 5mg |
$225 | 2024-06-06 | |
Key Organics Ltd | AS-76414-1MG |
(2R)-1-{4-[(1aR,6r,10bS)-1,1-Difluoro-1,1a,6,10b-tetrahydrodibenzo[a,e]cyclopropa[c]cyclohepten-6-yl]piperazin-1-yl}-3-(quinolin-5-yloxy)propan-2-ol |
167354-41-8 | >97% | 1mg |
£143.25 | 2025-02-08 | |
MedChemExpress | HY-15255-5mg |
Zosuquidar |
167354-41-8 | 98.01% | 5mg |
¥2400 | 2024-04-19 | |
TRC | Z216895-1mg |
Zosuquidar |
167354-41-8 | 1mg |
$ 125.00 | 2022-06-02 | ||
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | Z125756-5mg |
Zosuquidar |
167354-41-8 | 5mg |
¥853.00 |
Zosuquidar Related Literature
-
Liping Jiang,Ruo Yuan,Yaqin Chai,Yali Yuan,Lijuan Bai,Yan Wang Analyst, 2013,138, 1497-1503
-
Long Chen,Kai Liu,Jiangtao Sun RSC Adv., 2018,8, 5532-5535
-
Kaisheng Yao,Xinying Li,Jianji Wang J. Mater. Chem. A, 2014,2, 5140-5148
-
N. Billinton,M. G. Barker,R. M. Walmsley Analyst, 2000,125, 499-506
-
Zhengwei Chen,Katsuhiko Saito,Tooru Tanaka,Qixin Guo CrystEngComm, 2017,19, 4448-4458
-
Piotr S. Żuchowski,Jeremy M. Hutson Phys. Chem. Chem. Phys., 2011,13, 3669-3680
-
Mohammad Mehrali,Sara Tahan Latibari,Marc A. Rosen,Amir Reza Akhiani,Mohammad Sajad Naghavi,Emad Sadeghinezhad,Hendrik Simon Cornelis Metselaar,Majeed Mohammadi Nejad,Mehdi Mehrali RSC Adv., 2016,6, 45595-45604
167354-41-8 (Zosuquidar) Related Products
- 2947-60-6((3-Methylphenyl)acetonitrile)
- 96-50-4(Aminothiazole)
- 3209-71-0(1,2-Oxazole-3-carboxylic acid)
- 4025-64-3(3-(Chlorosulfonyl)benzoic acid)
- 83-07-8(Ampyrone)
- 496-12-8(2,3-dihydro-1H-isoindole)
- 74-60-2(O,O-Bisisopropyl O-(4-(methylsulfinyl)phenyl) phosphorothioate)
- 455-13-0(4-Iodobenzotrifluoride)
- 3130-87-8(DL-2-Aminosuccinamic acid)
- 79-46-9(2-Nitropropane)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:167354-41-8)Zosuquidar

Purity:99%
Quantity:100mg
Price($):1310.0